Cas no 917747-57-0 (2-Piperidin-1-ylmethyl-benzoic acid)

• Product Name: 2-Piperidin-1-ylmethyl-benzoic acid
• CAS No: 917747-57-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD08690199
• CID: 892589
• PubChem ID: 23009684
• Update Time: 2024-10-26

2-Piperidin-1-ylmethyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-1-ylmethyl)benzoic acid
• 2-Piperidin-1-ylmethyl-benzoic acid
• 2-(1-Piperidinylmethyl)-benzoic acid HCl
• 2-[(Piperidin-1-yl)methyl]benzoic acid
• 917747-57-0
• 2-((Piperidin-1-yl)methyl)benzoic acid
• DTXSID70629762
• SB43494
• CS-0186451
• SCHEMBL11361974
• DB-228243
• EN300-1197077
• MFCD08690199
• 2-(piperidin-1-ylmethyl)benzoicacid
• TS-03144
• AKOS000303398

• MDL： MFCD08690199
• Inchi： 1S/C13H17NO2/c15-13(16)12-7-3-2-6-11(12)10-14-8-4-1-5-9-14/h2-3,6-7H,1,4-5,8-10H2,(H,15,16)
• InChI Key： SETGNIQLYMGVGH-UHFFFAOYSA-N
• SMILES： O=C(C1C(CN2CCCCC2)=CC=CC=1)O

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 40.54000
• LogP: 2.30860

2-Piperidin-1-ylmethyl-benzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines